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Compound of Interest

Compound Name: 4-Nitrobenzo-18-crown-6

CAS No.: 53408-96-1

Cat. No.: B1330761

Get Quote

Introduction
4-Nitrobenzo-18-crown-6 is a functionalized crown ether, a class of macrocyclic polyethers

renowned for their ability to selectively bind cations.[1] The introduction of a nitro group to the

benzo moiety significantly alters the electronic properties of the crown ether, enhancing its

potential for applications in ion-selective electrodes, sensor technology, and as a chromogenic

reagent for cation detection.[1] A thorough understanding of its spectroscopic signature is

paramount for researchers and drug development professionals to unambiguously identify the

molecule, assess its purity, and study its complexation behavior. This guide provides a detailed

analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS) data of 4-Nitrobenzo-18-crown-6, grounded in established spectroscopic principles and

supported by experimental protocols.

Molecular Structure and Spectroscopic Correlation
The unique structure of 4-Nitrobenzo-18-crown-6, featuring a rigid aromatic unit and a flexible

polyether loop, gives rise to a distinct spectroscopic fingerprint. The nitro group acts as a strong

electron-withdrawing group, influencing the chemical environment of the aromatic protons and
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carbons. The polyether chain, with its repeating ethylene oxide units, presents a series of

chemically similar yet distinct protons and carbons.

Caption: Molecular structure of 4-Nitrobenzo-18-crown-6.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules. For 4-Nitrobenzo-18-crown-6, both ¹H and ¹³C NMR provide invaluable information

about the connectivity and chemical environment of each atom.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 4-Nitrobenzo-18-crown-6 is characterized by signals from the

aromatic protons and the ethylene glycol units of the crown ether macrocycle. The electron-

withdrawing nature of the nitro group significantly deshields the aromatic protons, causing them

to resonate at a lower field (higher ppm) compared to unsubstituted benzo-18-crown-6. The

protons of the polyether chain typically appear as a complex series of multiplets in the upfield

region.

Table 1: ¹H NMR Spectroscopic Data for 4-Nitrobenzo-18-crown-6

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.8 - 7.9 m 2H
Aromatic Protons

(adjacent to NO₂)

~7.0 - 7.1 d 1H

Aromatic Proton

(ortho to ether

linkage)

~3.7 - 4.3 m 20H -OCH₂CH₂O- Protons

Note: The exact chemical shifts and multiplicities can vary depending on the solvent and the

spectrometer's field strength. The data presented is a representative compilation from available

spectral data.[2][3]
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Expert Insights: The complexity of the signals for the polyether protons arises from their

diastereotopic nature and potential conformational exchange processes in solution. Variable

temperature NMR studies could provide further insights into the dynamic behavior of the crown

ether ring.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides a count of the unique carbon environments in the molecule.

The symmetry of the polyether chain is often reflected in a smaller number of observed signals

than the total number of carbons. The aromatic carbons are significantly affected by the nitro

substituent.

Table 2: ¹³C NMR Spectroscopic Data for 4-Nitrobenzo-18-crown-6

Chemical Shift (δ, ppm) Assignment

~153 C-O (aromatic)

~148 C-O (aromatic)

~141 C-NO₂ (aromatic)

~117 C-H (aromatic)

~110 C-H (aromatic)

~107 C-H (aromatic)

~68 - 71 -OCH₂CH₂O- (polyether chain)

Note: The assignments are based on typical chemical shift ranges for substituted aromatic

compounds and crown ethers.[4]

Expert Insights: The signals for the polyether carbons often appear as a cluster of peaks due to

the subtle differences in their chemical environments. Two-dimensional NMR techniques, such

as HSQC and HMBC, would be instrumental in definitively assigning each proton and carbon

signal.
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Sample Preparation Data Acquisition Data Processing

Dissolve ~5-10 mg of sample in ~0.7 mL of deuterated solvent (e.g., CDCl3) Transfer to a 5 mm NMR tube Insert sample into spectrometer Lock on solvent deuterium signal Shim for magnetic field homogeneity Acquire 1H and 13C spectra Fourier Transform FID Phase correct the spectrum Apply baseline correction Reference to solvent peak Integrate peaks (1H) and pick peaks (13C)

Click to download full resolution via product page

Caption: A generalized workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy
IR spectroscopy probes the vibrational modes of a molecule, providing a characteristic

fingerprint of the functional groups present. The IR spectrum of 4-Nitrobenzo-18-crown-6 is

dominated by absorptions from the nitro group, the aromatic ring, and the C-O-C ether linkages

of the macrocycle.

Table 3: Key IR Absorption Bands for 4-Nitrobenzo-18-crown-6

Wavenumber (cm⁻¹) Intensity Vibrational Mode

~3100 - 3000 Medium Aromatic C-H stretch

~2920 - 2850 Strong Aliphatic C-H stretch

~1600, ~1500 Medium-Strong Aromatic C=C stretch

~1520 Strong Asymmetric NO₂ stretch

~1340 Strong Symmetric NO₂ stretch

~1250 Strong Aryl-O stretch

~1100 Strong C-O-C stretch (ether)

Note: The peak positions are approximate and can be influenced by the sampling method (e.g.,

KBr pellet, ATR).[3][5]
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Expert Insights: The two strong absorption bands for the nitro group (asymmetric and

symmetric stretches) are highly characteristic and serve as a primary diagnostic tool for the

successful nitration of the benzo-18-crown-6 precursor.[5] The strong, broad absorption around

1100 cm⁻¹ is a hallmark of the polyether linkage.

ATR-FTIR SpectrometerSample Interface

IR Source InterferometerModulated IR Beam ATR Crystal
(e.g., Diamond, ZnSe) DetectorAttenuated Beam

Solid Sample
(4-Nitrobenzo-18-crown-6)

Pressure Tip

Click to download full resolution via product page

Caption: Schematic of an Attenuated Total Reflectance (ATR)-FTIR setup.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. It provides information about the molecular weight and the

fragmentation pattern of a compound, which can aid in its identification and structural

confirmation.

Electron Impact (EI) Mass Spectrometry
In EI-MS, the sample is bombarded with high-energy electrons, leading to ionization and

extensive fragmentation. The resulting mass spectrum shows a molecular ion peak (M⁺)

corresponding to the mass of the intact molecule, along with a series of fragment ions.

Table 4: Expected Mass Spectrometry Data for 4-Nitrobenzo-18-crown-6
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m/z Interpretation

357 [M]⁺, Molecular Ion

311 [M - NO₂]⁺

Fragments corresponding to the loss of ethylene

oxide units (-C₂H₄O, 44 Da)

Note: The molecular weight of C₁₆H₂₃NO₈ is 357.36 g/mol . The observed m/z values will be for

the most abundant isotopes.

Expert Insights: The fragmentation of the polyether chain is a characteristic feature in the mass

spectra of crown ethers. Stepwise loss of ethylene oxide units is a common fragmentation

pathway. The presence of the nitroaromatic moiety will also lead to characteristic fragments,

such as the loss of NO₂. Softer ionization techniques, like Electrospray Ionization (ESI) or

Chemical Ionization (CI), would likely produce a more prominent molecular ion peak with less

fragmentation, which can be advantageous for confirming the molecular weight.

Gas Chromatography (GC) Mass Spectrometry (MS)

Inject Sample Solution Separation on Capillary Column Elution of Analyte Electron Impact (EI) Ionization
Transfer Line

Mass Analyzer (e.g., Quadrupole) Detection of Ions

Click to download full resolution via product page

Caption: A simplified workflow for Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocols
NMR Spectroscopy

Sample Preparation: Accurately weigh 5-10 mg of 4-Nitrobenzo-18-crown-6 and dissolve it

in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-

d₆) in a clean, dry vial. Transfer the solution to a 5 mm NMR tube.
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Instrument Setup: Insert the NMR tube into the spectrometer. Lock the field frequency using

the deuterium signal of the solvent. Optimize the magnetic field homogeneity by shimming.

¹H NMR Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. A

sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse

sequence. A larger number of scans and a longer relaxation delay may be necessary

compared to the ¹H experiment.

Processing: Apply Fourier transformation, phase correction, and baseline correction to the

acquired free induction decays (FIDs). Reference the spectra to the residual solvent peak.

IR Spectroscopy (ATR-FTIR)
Background Collection: Ensure the ATR crystal is clean by wiping it with a suitable solvent

(e.g., isopropanol) and allowing it to dry completely. Collect a background spectrum of the

clean, empty crystal.

Sample Application: Place a small amount of the solid 4-Nitrobenzo-18-crown-6 powder

onto the center of the ATR crystal.

Pressure Application: Lower the pressure arm to apply firm and even pressure to the sample,

ensuring good contact with the crystal surface.

Spectrum Acquisition: Acquire the IR spectrum of the sample. A typical measurement

consists of co-adding multiple scans to improve the signal-to-noise ratio.

Data Analysis: The acquired spectrum is automatically ratioed against the background

spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (GC-MS)
Sample Preparation: Prepare a dilute solution of 4-Nitrobenzo-18-crown-6 (e.g., 10-100

µg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.[6]

GC Method: Use a suitable capillary column (e.g., a nonpolar DB-5 or equivalent). Set an

appropriate temperature program for the GC oven to ensure the elution of the analyte. A
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typical program might start at a lower temperature and ramp up to a higher temperature to

ensure both good separation and timely elution.[7]

MS Method: Set the mass spectrometer to operate in Electron Impact (EI) mode, typically at

70 eV. Define the mass range to be scanned (e.g., m/z 40-500).

Injection and Acquisition: Inject a small volume (e.g., 1 µL) of the sample solution into the

GC. The data acquisition is initiated simultaneously.

Data Analysis: Identify the peak corresponding to 4-Nitrobenzo-18-crown-6 in the total ion

chromatogram (TIC). Analyze the mass spectrum of this peak to identify the molecular ion

and characteristic fragment ions.

Conclusion
The spectroscopic data presented in this guide provide a comprehensive and foundational

understanding of the structural characteristics of 4-Nitrobenzo-18-crown-6. The combination

of NMR, IR, and MS techniques allows for unambiguous identification and provides a baseline

for further studies, such as investigating its interactions with various cations. The provided

protocols offer a starting point for researchers to obtain high-quality spectroscopic data for this

and related compounds, ensuring scientific integrity and reproducibility in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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